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Compound of Interest

Compound Name: Octan-2-yl carbonochloridate

Cat. No.: B098895 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide and summary of available

information. Due to a lack of comprehensive safety and toxicity data in publicly available

resources, extreme caution is advised when handling Octan-2-yl carbonochloridate. All

laboratory personnel must consult with their institution's Environmental Health and Safety

(EHS) department for a comprehensive risk assessment before commencing any work with this

chemical. This guide should be used as a supplement to, not a replacement for, institutional

safety protocols and a thorough review of any available Safety Data Sheet (SDS).

Introduction
Octan-2-yl carbonochloridate, also known as sec-octyl chloroformate, is a chemical

intermediate used in organic synthesis.[1] Its applications include the production of

pharmaceuticals, agrochemicals, and fine chemicals.[1] The reactivity of the chloroformate

group makes it a useful reagent, but also necessitates careful handling to mitigate potential

hazards. This guide provides a summary of the known properties and outlines general safety

and handling precautions for Octan-2-yl carbonochloridate in a research and development

setting.

Physicochemical Properties
A clear understanding of the physicochemical properties of a substance is fundamental to its

safe handling. The following table summarizes the available data for Octan-2-yl
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carbonochloridate.

Property Value Source

Molecular Formula C₉H₁₇ClO₂ [1]

Molecular Weight 192.68 g/mol [1]

CAS Number 15586-11-5 [1]

Appearance Clear, colorless liquid [1]

Odor Pungent [1]

Boiling Point 211 °C at 760 mmHg [1]

Flash Point 72.1 °C [1]

Density 1.003 g/cm³ [1]

Solubility Moderately soluble in water [1]

Hazard Identification and Classification
Note: Comprehensive GHS classification and hazard statements for Octan-2-yl
carbonochloridate are not readily available in the public domain. The following information is

based on the general hazards associated with chloroformates and should be considered

preliminary. A full risk assessment is mandatory.

Chloroformates are generally corrosive and can cause severe skin burns and eye damage.

They are often lachrymatory and can be harmful if inhaled or swallowed. Upon contact with

water or moisture, they may decompose to release corrosive hydrogen chloride gas.

Safe Handling and Storage
Given the lack of specific data, a conservative approach to handling and storage is essential.

Engineering Controls
Ventilation: All work with Octan-2-yl carbonochloridate must be conducted in a properly

functioning chemical fume hood.
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Containment: Use appropriate containment measures to prevent spills and releases.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles and a face shield are mandatory.

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile, neoprene). Consult glove

manufacturer's compatibility charts for specific breakthrough times.

Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are required. For

larger quantities or tasks with a higher risk of splashing, a chemical-resistant apron or suit

should be considered.

Respiratory Protection: If there is a risk of inhalation, a NIOSH-approved respirator with an

appropriate cartridge for organic vapors and acid gases should be used.

Hygiene Practices
Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where the chemical is handled.

Remove contaminated clothing and wash before reuse.

Storage
Store in a cool, dry, well-ventilated area away from incompatible materials such as water,

moisture, strong bases, and oxidizing agents.

Keep containers tightly closed.

Store in a corrosive-resistant cabinet.

Emergency Procedures
First Aid Measures

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.
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Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower

and upper eyelids occasionally. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

Fire-Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide, or foam. Avoid using water as it may

react with the substance to produce corrosive gas.

Specific Hazards: May decompose upon heating to produce toxic and corrosive fumes,

including hydrogen chloride and phosgene.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE as

described in Section 4.2.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Absorb with inert material (e.g., vermiculite, sand, or earth) and

place in a suitable container for disposal.

Experimental Protocols
Detailed experimental protocols involving Octan-2-yl carbonochloridate should be designed

with safety as the primary consideration. Below is a generalized workflow for its use as a

reagent in a chemical synthesis.
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Preparation

Reaction

Work-up

Cleanup and Waste Disposal

Don Appropriate PPE

Ensure Fume Hood is Operational

Prepare Reagents and Glassware

Set up Reaction Apparatus in Fume Hood

Slowly Add Octan-2-yl carbonochloridate to Reaction Mixture

Monitor Reaction Progress

Quench Reaction

Perform Extraction

Dry Organic Layer

Decontaminate Glassware

Dispose of Waste in Accordance with Regulations
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Risk Assessment

Hazard Controls

Emergency Preparedness

Identify Chemical Hazards

Review Experimental Procedures

Evaluate Risks

Engineering Controls (Fume Hood) Administrative Controls (SOPs, Training) Personal Protective Equipment

Develop Emergency Plan

First Aid Procedures Spill Response Kit and Procedures Fire Safety Measures

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-depth Technical Guide: Safety and Handling of
Octan-2-yl carbonochloridate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098895#octan-2-yl-carbonochloridate-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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